Cas no 53452-74-7 (Phosphonic acid, [(ethenylphenyl)methyl]-)

• Product Name: Phosphonic acid, [(ethenylphenyl)methyl]-
• CAS No: 53452-74-7
• MF: C₉H₁₁O₃P
• MW: 198.155603647232
• CID: 336057
• PubChem ID: 22034605
• Update Time: 2025-04-19

Phosphonic acid, [(ethenylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(ethenylphenyl)methyl]-
• (2-ethenylphenyl)methylphosphonic acid
• SCHEMBL966719
• DTXSID80621853
• 53452-74-7
• [(2-Ethenylphenyl)methyl]phosphonic acid

• Inchi： 1S/C9H11O3P/c1-2-8-5-3-4-6-9(8)7-13(10,11)12/h2-6H,1,7H2,(H2,10,11,12)
• InChI Key： YSZBJRZHRAWWHK-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=CC=1C=C)(=O)(O)O

Computed Properties

• Exact Mass: 198.04458121g/mol
• Monoisotopic Mass: 198.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5Ų